Cas no 1206990-65-9 (6-fluoro-1,1-dioxo-4-(4-phenoxyphenyl)-4H-1lambda6,4-benzothiazine-2-carbonitrile)

• Product Name: 6-fluoro-1,1-dioxo-4-(4-phenoxyphenyl)-4H-1lambda6,4-benzothiazine-2-carbonitrile
• CAS No: 1206990-65-9
• MF: C₂₁H₁₃FN₂O₃S
• MW: 392.402927160263
• CID: 5391360
• Update Time: 2025-05-21

6-fluoro-1,1-dioxo-4-(4-phenoxyphenyl)-4H-1lambda6,4-benzothiazine-2-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 4H-1,4-Benzothiazine-2-carbonitrile, 6-fluoro-4-(4-phenoxyphenyl)-, 1,1-dioxide
• 6-fluoro-1,1-dioxo-4-(4-phenoxyphenyl)-4H-1lambda6,4-benzothiazine-2-carbonitrile

• Inchi： 1S/C21H13FN2O3S/c22-15-6-11-21-20(12-15)24(14-19(13-23)28(21,25)26)16-7-9-18(10-8-16)27-17-4-2-1-3-5-17/h1-12,14H
• InChI Key： RAYPCHCDSHSKDZ-UHFFFAOYSA-N
• SMILES： S1(=O)(=O)C2=CC=C(F)C=C2N(C2=CC=C(OC3=CC=CC=C3)C=C2)C=C1C#N

Experimental Properties

• Density: 1.49±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 564.1±50.0 °C(Predicted)
• pka: -8.40±0.40(Predicted)

Additional information on 6-fluoro-1,1-dioxo-4-(4-phenoxyphenyl)-4H-1lambda6,4-benzothiazine-2-carbonitrile

Introduction to 6-fluoro-1,1-dioxo-4-(4-phenoxyphenyl)-4H-1lambda6,4-benzothiazine-2-carbonitrile (CAS No. 1206990-65-9)

The compound 6-fluoro-1,1-dioxo-4-(4-phenoxyphenyl)-4H-1lambda6,4-benzothiazine-2-carbonitrile, identified by its CAS number 1206990-65-9, represents a significant advancement in the field of medicinal chemistry. This heterocyclic molecule, featuring a benzothiazine core and multiple functional groups, has garnered attention for its potential applications in drug discovery and therapeutic development. The structural motifs present in this compound, including the fluoro-substituent, the dioxo group, and the carbonitrile moiety, contribute to its unique chemical properties and biological activities.

Recent studies have highlighted the importance of fluoro-substituted compounds in medicinal chemistry due to their ability to modulate metabolic stability, binding affinity, and pharmacokinetic profiles. The presence of a fluoro atom at the 6-position of the benzothiazine ring in this compound is particularly noteworthy, as it has been shown to enhance the bioavailability and metabolic resistance of associated molecules. This feature makes 6-fluoro-1,1-dioxo-4-(4-phenoxyphenyl)-4H-1lambda6,4-benzothiazine-2-carbonitrile a promising candidate for further investigation in the development of novel therapeutics.

The dioxo group (C=O-C=O) in the molecular structure introduces rigidity and electronic characteristics that can influence both the reactivity and biological interactions of the compound. This functional group is often employed in pharmaceuticals to enhance binding interactions with biological targets, such as enzymes and receptors. In the context of 6-fluoro-1,1-dioxo-4-(4-phenoxyphenyl)-4H-1lambda6,4-benzothiazine-2-carbonitrile, the dioxo group may play a crucial role in modulating its pharmacological effects by stabilizing specific conformations or enhancing interactions with target proteins.

The carbonitrile group (-CN) is another key feature of this compound, contributing to its overall electronic distribution and potential for hydrogen bonding interactions. Carbonitrile groups are frequently found in biologically active molecules due to their ability to engage in strong non-covalent interactions with biological targets. The incorporation of a carbonitrile moiety into the benzothiazine scaffold of this compound may enhance its binding affinity and selectivity for specific biological pathways.

Furthermore, the presence of a phenoxyphenyl substituent at the 4-position of the benzothiazine ring adds another layer of complexity to the molecule's structure. This aromatic group can influence solubility, lipophilicity, and metabolic stability, making it an important factor in drug design. The phenoxyphenyl moiety may also contribute to favorable pharmacokinetic properties by enhancing membrane permeability or reducing metabolic degradation.

Recent research has demonstrated that derivatives of benzothiazine have shown promise in various therapeutic areas, including anti-inflammatory, antimicrobial, and anticancer applications. The unique structural features of 6-fluoro-1,1-dioxo-4-(4-phenoxyphenyl)-4H-1lambda6,4-benzothiazine-2-carbonitrile position it as a valuable scaffold for further exploration in these areas. By leveraging computational modeling and high-throughput screening techniques, researchers can rapidly assess the biological activity of this compound and its derivatives.

In conclusion,6-fluoro-1,1-dioxo-4-(4-phenoxyphenyl)-4H-1lambda6,4-benzothiazine-2-carbonitrile (CAS No. 1206990-65-9) represents a compelling example of how structural complexity can be harnessed to develop novel therapeutic agents. Its unique combination of functional groups and structural motifs makes it a promising candidate for further investigation in drug discovery. As our understanding of biological pathways continues to evolve,fluoro-substituted benzothiazines like this one will undoubtedly play an important role in shaping the future of medicinal chemistry.